1(2H)-Azulenone, 3,4,5,6,7,8-hexahydro-3,8-dimethyl-5-(1-methylethenyl)-, (3S,5R,8S)-
1(2H)-Azulenone, 3,4,5,6,7,8-hexahydro-3,8-dimethyl-5-(1-methylethenyl)-, (3S,5R,8S)-
Rotundone belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Rotundone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, rotundone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, rotundone can be found in root vegetables. This makes rotundone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
18374-76-0
VCID:
VC0192289
InChI:
InChI=1S/C15H22O/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)16/h10-12H,1,5-8H2,2-4H3
SMILES:
CC1CCC(CC2=C1C(=O)CC2C)C(=C)C
Molecular Formula:
C15H22O
Molecular Weight:
218.33 g/mol
1(2H)-Azulenone, 3,4,5,6,7,8-hexahydro-3,8-dimethyl-5-(1-methylethenyl)-, (3S,5R,8S)-
CAS No.: 18374-76-0
Natural Products
VCID: VC0192289
Molecular Formula: C15H22O
Molecular Weight: 218.33 g/mol
| CAS No. | 18374-76-0 |
|---|---|
| Product Name | 1(2H)-Azulenone, 3,4,5,6,7,8-hexahydro-3,8-dimethyl-5-(1-methylethenyl)-, (3S,5R,8S)- |
| Molecular Formula | C15H22O |
| Molecular Weight | 218.33 g/mol |
| IUPAC Name | 3,8-dimethyl-5-prop-1-en-2-yl-3,4,5,6,7,8-hexahydro-2H-azulen-1-one |
| Standard InChI | InChI=1S/C15H22O/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)16/h10-12H,1,5-8H2,2-4H3 |
| Standard InChIKey | NUWMTBMCSQWPDG-UHFFFAOYSA-N |
| SMILES | CC1CCC(CC2=C1C(=O)CC2C)C(=C)C |
| Canonical SMILES | CC1CCC(CC2=C1C(=O)CC2C)C(=C)C |
| Description | Rotundone belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Rotundone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, rotundone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, rotundone can be found in root vegetables. This makes rotundone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 12315073 |
| Last Modified | Nov 11 2021 |
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